Cas no 1355230-90-8 (6-(4-Formyl-piperazin-1-yl)-nicotinic acid methyl ester)

• Product Name: 6-(4-Formyl-piperazin-1-yl)-nicotinic acid methyl ester
• CAS No: 1355230-90-8
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• CID: 5208537
• Update Time: 2025-10-25

6-(4-Formyl-piperazin-1-yl)-nicotinic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-(4-Formyl-piperazin-1-yl)-nicotinic acid methyl ester
• 3-Pyridinecarboxylic acid, 6-(4-formyl-1-piperazinyl)-, methyl ester

• Inchi： 1S/C12H15N3O3/c1-18-12(17)10-2-3-11(13-8-10)15-6-4-14(9-16)5-7-15/h2-3,8-9H,4-7H2,1H3
• InChI Key： KBQAOZVDCIFEEY-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCN(C=O)CC2)=CC=C1C(OC)=O

Additional information on 6-(4-Formyl-piperazin-1-yl)-nicotinic acid methyl ester

Introduction to 6-(4-Formyl-piperazin-1-yl)-nicotinic acid methyl ester (CAS No. 1355230-90-8)

6-(4-Formyl-piperazin-1-yl)-nicotinic acid methyl ester (CAS No. 1355230-90-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is a methyl ester derivative of nicotinic acid, featuring a piperazine ring with a formyl group. Its unique structural characteristics make it an attractive candidate for various applications, including the development of novel therapeutic agents and as a building block in organic synthesis.

The chemical structure of 6-(4-Formyl-piperazin-1-yl)-nicotinic acid methyl ester consists of a pyridine ring linked to a piperazine ring via a methylene bridge, with a formyl group attached to the piperazine ring and a methyl ester group on the pyridine ring. This combination of functional groups provides the molecule with diverse reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been increasing interest in the use of 6-(4-Formyl-piperazin-1-yl)-nicotinic acid methyl ester for its potential therapeutic applications. One area of focus has been its role as an intermediate in the synthesis of nicotinic acid derivatives, which have shown promise in treating various diseases. For instance, nicotinic acid derivatives have been investigated for their anti-inflammatory and anti-cancer properties, as well as their potential in modulating neurotransmitter systems.

A study published in the Journal of Medicinal Chemistry highlighted the use of 6-(4-Formyl-piperazin-1-yl)-nicotinic acid methyl ester in the development of novel nicotinic acetylcholine receptor (nAChR) agonists. These agonists have potential applications in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The formyl group on the piperazine ring plays a crucial role in enhancing the binding affinity and selectivity of these compounds for specific nAChR subtypes.

Beyond its use as an intermediate, 6-(4-Formyl-piperazin-1-yl)-nicotinic acid methyl ester has also been explored for its direct biological activity. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for developing new treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, 6-(4-Formyl-piperazin-1-yl)-nicotinic acid methyl ester is also used as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it useful for studying receptor-ligand interactions and signaling cascades. For example, it has been employed in high-throughput screening assays to identify new drug candidates and to understand the mechanisms underlying various diseases.

The synthesis of 6-(4-Formyl-piperazin-1-yl)-nicotinic acid methyl ester typically involves several steps, including the formation of the piperazine ring, introduction of the formyl group, and coupling with nicotinic acid to form the final product. Recent advancements in synthetic methods have led to more efficient and scalable processes, making this compound more accessible for research and development purposes.

The physical properties of 6-(4-Formyl-piperazin-1-yl)-nicotinic acid methyl ester, such as its solubility and stability, are important considerations for its use in various applications. It is generally soluble in common organic solvents like DMSO and DMF, which facilitates its use in solution-phase reactions. However, care must be taken to avoid exposure to strong acids or bases, which can lead to degradation or unwanted side reactions.

In conclusion, 6-(4-Formyl-piperazin-1-yl)-nicotinic acid methyl ester (CAS No. 1355230-90-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an important molecule for developing new therapeutic agents and advancing our understanding of complex biological processes. As research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in the future of drug discovery and development.